Cas no 1549485-63-3 (2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid
• CAS No: 1549485-63-3
• MF: C₁₀H₁₂N₂O₂S₂
• MW: 256.344479560852
• CID: 5273173
• PubChem ID: 115388824
• Update Time: 2025-05-19

2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1549485-63-3
• 2-(3-methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid
• EN300-685386
• 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H12N2O2S2/c1-6-8(16-5-4-15-6)9-11-3-2-7(12-9)10(13)14/h2-3,6,8H,4-5H2,1H3,(H,13,14)
• InChI Key： DVYYMSMGTBECEM-UHFFFAOYSA-N
• SMILES： S1CCSC(C2N=CC=C(C(=O)O)N=2)C1C

Computed Properties

• Exact Mass: 256.03401998g/mol
• Monoisotopic Mass: 256.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid

Introduction to 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid (CAS No. 1549485-63-3)

2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1549485-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly its fused dithianyl and pyrimidine moieties, contribute to its distinctive chemical properties and biological functions.

The molecular structure of 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid consists of a pyrimidine ring substituted at the 2-position with a 3-methyl-1,4-dithianyl group, while the 4-position of the pyrimidine ring bears a carboxylic acid functional group. This arrangement imparts both steric and electronic characteristics that are crucial for its interaction with biological targets. The presence of the dithianyl moiety enhances the compound's solubility in organic solvents and influences its reactivity, making it a valuable scaffold for further derivatization and drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrimidine derivatives, in particular, have been extensively studied due to their role as bioisosteres in drug design. The compound 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid exemplifies this trend, as it combines the pharmacophoric elements of both pyrimidines and dithianes to create a versatile molecular platform.

One of the most compelling aspects of 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its utility in generating compounds that modulate kinases and other enzymes implicated in cancer progression. The carboxylic acid group at the 4-position provides a reactive site for further functionalization, enabling the creation of prodrugs or conjugates that enhance bioavailability or target specificity.

The dithianyl substituent in 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid has been particularly noted for its ability to influence protein-ligand interactions. Dithians are known to form stable disulfide bonds with thiols present in proteins, which can be exploited to improve binding affinity or selectivity. This property makes the compound an attractive candidate for designing targeted therapies that require precise interactions with biological macromolecules.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid's potential. Molecular modeling studies have predicted its binding modes with various protein targets, providing insights into how structural modifications could enhance its pharmacological efficacy. These predictions have guided experimental efforts to optimize derivatives with improved properties.

In addition to its applications in drug discovery, 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid has shown promise in materials science research. Its unique electronic properties make it a candidate for developing organic semiconductors or light-emitting materials. The combination of heterocyclic stability and dithiane functionality offers a balance between chemical robustness and functional versatility.

The synthesis of 2-(3-Methyl-1,4-dithian-2-yl)pyrimidine-4-carboxylic acid involves multi-step organic reactions that highlight the synthetic ingenuity required to construct such complex molecules. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations to introduce the carboxylic acid moiety at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a regulatory perspective, CAS No. 1549485-63-3 ensures traceability and consistency across different batches of this compound. This is crucial for maintaining quality standards in pharmaceutical manufacturing and ensuring reproducibility in research settings. Compliance with Good Manufacturing Practices (GMP) is essential when handling this substance to guarantee safety and efficacy.

The future prospects for 2-(3-Methyl-1,4-dithian-2-ylyl)pyrimidinecarbonylacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidicacidiccarboxylic acid (CAS No. 1549485–63–3) are vast and multifaceted. Ongoing research aims to uncover new biological activities and expand its applications beyond traditional pharmaceuticals into areas such as agrochemicals or specialty chemicals where its unique structural features could provide advantages.

In conclusion, CAS No1549485–63–3 is a remarkable compound with significant potential across multiple scientific disciplines Its intricate structure offers opportunities for innovation in drug design materials scienceand beyond As research continuesto evolvethis molecule is poisedto play an increasingly important rolein advancing scientific knowledgeand technological applications